Cas no 66405-41-2 (Methyl 2-(4-oxocyclohexyl)acetate)

Methyl 2-(4-oxocyclohexyl)acetate is a cyclic ketone ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a carbonyl and ester functional group, makes it a versatile building block for further chemical modifications. The compound is particularly useful in the synthesis of complex molecules due to its reactivity at the 4-position of the cyclohexyl ring and the ester moiety, allowing for selective transformations. It offers advantages in stereoselective reactions and as a precursor for bioactive compounds. The ester group enhances solubility in organic solvents, facilitating its use in various reaction conditions. High purity and stability under standard storage conditions ensure consistent performance in synthetic applications.

Methyl 2-(4-oxocyclohexyl)acetate structure

66405-41-2 structure

Product Name:Methyl 2-(4-oxocyclohexyl)acetate

CAS No:66405-41-2

MF:C₉H₁₄O₃

MW:170.205663204193

MDL:MFCD09031995

CID:889358

PubChem ID:21249113

Update Time:2025-06-09

Methyl 2-(4-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl (4-oxocyclohexyl)acetate
- Methyl 2-(4-oxocyclohexyl)acetate
- (4-OXO-CYCLOHEXYL)-ACETIC ACID METHYL ESTER
- (4-Oxo-cyclohexyl)-acetic acid meth
- cyclohexaneacetic acid, 4-oxo-, methyl ester
- LogP
- yl ester
- AEZHUDXZHNLVKG-UHFFFAOYSA-N
- 0200AC
- 4-(methoxycarbonylmethyl)cyclohexanone
- ST2413256
- AB0070005
- J1172
- FT-0713246
- methyl2-(4-oxocyclohexyl)acetate
- EN300-266345
- MFCD09031995
- AB9774
- CS-W006286
- DTXSID90611609
- A867462
- SY102798
- 66405-41-2
- SCHEMBL337416
- DS-13456
- AKOS006291097
- SB38200
- DB-020695
- MDL： MFCD09031995
- Inchi： 1S/C9H14O3/c1-12-9(11)6-7-2-4-8(10)5-3-7/h7H,2-6H2,1H3
- InChI Key： AEZHUDXZHNLVKG-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC(=O)OC)CC1

Computed Properties

Exact Mass: 170.09432
Monoisotopic Mass: 170.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4
XLogP3: 0.5

Experimental Properties

Color/Form: No data available
Density: 1.06
Melting Point: No data available
Boiling Point: 247.8°C at 760 mmHg
Flash Point: 103.2°C
Refractive Index: 1.454
PSA: 43.37
LogP: 1.30880

Methyl 2-(4-oxocyclohexyl)acetate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Room temperature storage

Methyl 2-(4-oxocyclohexyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M223378-30mg	Methyl 2-(4-Oxocyclohexyl)acetate	66405-41-2		30mg	$ 52.00	2023-09-07
TRC	M223378-60mg	Methyl 2-(4-Oxocyclohexyl)acetate	66405-41-2		60mg	$ 69.00	2023-09-07
TRC	M223378-300mg	Methyl 2-(4-Oxocyclohexyl)acetate	66405-41-2		300mg	$ 230.00	2023-09-07
ChemScence	CS-W006286-1g	Methyl 2-(4-oxocyclohexyl)acetate	66405-41-2		1g	$268.0	2022-04-26
ChemScence	CS-W006286-5g	Methyl 2-(4-oxocyclohexyl)acetate	66405-41-2		5g	$535.0	2021-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TU310-200mg	Methyl 2-(4-oxocyclohexyl)acetate	66405-41-2	96%	200mg	390CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TU310-1g	Methyl 2-(4-oxocyclohexyl)acetate	66405-41-2	96%	1g	1323CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0434-1g	(4-Oxo-cyclohexyl)-acetic acid methyl ester	66405-41-2	97%	1g	1255.1CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0434-5g	(4-Oxo-cyclohexyl)-acetic acid methyl ester	66405-41-2	97%	5g	3765.31CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0434-25g	(4-Oxo-cyclohexyl)-acetic acid methyl ester	66405-41-2	97%	25g	13187.06CNY	2021-05-08

Methyl 2-(4-oxocyclohexyl)acetate Related Literature

1. Steroid analogues. Part 2. Synthesis of unsymmetrical bi(cycloalkylidene)s via vic-dinitro-compounds

David J. Humphreys,Pamela M. Lawrence,Christopher E. Newall J. Chem. Soc. Perkin Trans. 1 1978 19